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Compound of Interest

Compound Name: 2-Mercaptobenzoic Acid

Cat. No.: B014476

Proper disposal of 2-Mercaptobenzoic acid is critical for ensuring laboratory safety and
environmental protection. As a compound classified with specific health hazards, adherence to
established protocols is essential for researchers, scientists, and drug development
professionals. This guide provides detailed, step-by-step procedures for the safe handling and
disposal of 2-Mercaptobenzoic acid and associated waste.

Hazard Profile of 2-Mercaptobenzoic Acid

Understanding the hazards is the first step in safe handling and disposal. 2-Mercaptobenzoic
acid (also known as Thiosalicylic acid) is recognized for its potential to cause irritation and its
unpleasant odor.

Hazard o o
. GHS Code Description Citations
Classification
Skin Irritation H315 Causes skin irritation. [1112][31[4]
) o Causes serious eye
Serious Eye lIrritation H319 L [1][2][3]14]
irritation.
Specific Target Organ May cause respirator
PEOTE ARSI iass e DY eatsita
Toxicity irritation.

Personal Protective Equipment (PPE)
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Before handling or disposing of 2-Mercaptobenzoic acid, all personnel must be equipped with
the appropriate PPE to minimize exposure.

o Eye and Face Protection: Wear chemical safety glasses with side-shields conforming to
EN166 or NIOSH-approved goggles.[1][3][5]

e Hand Protection: Use impervious chemical-resistant gloves (e.g., nitrile rubber). Gloves must
be inspected before use and disposed of properly after handling the chemical.[1][4][5]

e Body Protection: Wear a lab coat, long-sleeved clothing, or other protective garments to
prevent skin contact.[1][3]

» Respiratory Protection: If dust formation is likely or ventilation is inadequate, use a NIOSH or
CEN-approved particulate respirator.[1][3][5]

Disposal Workflow Diagram

The following diagram outlines the logical steps and decision points for the proper disposal of
2-Mercaptobenzoic acid waste.
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Preparation & Collection

Start: Have 2-Mercaptobenzoic
Acid Waste for Disposal

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Collect Waste in a
Suitable, Labeled, Closed Container

4 . I
Disposal Rath
Is there a spill?
3a. Clean Spill:
- Avoid creating dust
: . No
- Sweep into container
- Decontaminate area

3b. Store Container Securely
in a Cool, Dry, Well-Ventilated Area

4. Transfer to a Licensed
Chemical Waste Disposal Company

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Mercaptobenzoic acid.
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Step-by-Step Disposal Procedures

Follow these steps to ensure the safe and compliant disposal of 2-Mercaptobenzoic acid.

Step 1: Waste Collection and Storage

e Segregate Waste: Do not mix 2-Mercaptobenzoic acid waste with other waste streams
unless instructed by your institution's safety officer.[4]

o Use Appropriate Containers: Collect surplus chemicals and residues in their original
containers or in a suitable, properly labeled, and tightly closed container.[1][5][6][7]

o Safe Storage: Store waste containers in a cool, dry, and well-ventilated area away from
incompatible materials like strong oxidizing agents.[2][3][7][8] Some sources note that the
material is air-sensitive and should be stored under an inert atmosphere.[8]

Step 2: Managing Spills and Contamination

» Ensure Safety: Evacuate non-essential personnel and ensure adequate ventilation.[1][8]
» Containment: Prevent the spilled material from entering drains or waterways.[1][3][4][5][8]

o Cleanup: Carefully sweep or shovel the solid material into a suitable container for disposal.
Avoid actions that create dust.[1][3][6][7]

o Decontamination: Clean the spill area thoroughly. Wash contaminated clothing and
equipment before reuse.[2][4][9]

Step 3: Final Disposal Method

The recommended method for the final disposal of 2-Mercaptobenzoic acid is through a
licensed professional waste disposal service.

» Professional Disposal: Offer surplus and non-recyclable 2-Mercaptobenzoic acid to a
licensed disposal company.[1][8]

 Incineration: A common disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][8]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b014476?utm_src=pdf-body
https://www.benchchem.com/product/b014476?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/662534
https://www.cdhfinechemical.com/images/product/msds/37_703942423_2-MERCAPTOBENZOICACIDCASNO-147-93-3-MSDS.pdf
https://www.oxfordlabfinechem.com/msds/(M-05739)%20THIOSALICYLIC%20ACID%2099%20AR.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13401~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:52:20~~Thiosalicylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC373300250&productDescription=4-MERCAPTOBENZOIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/thiosalicylicacid-pid_Seven4180.html
https://www.fishersci.ie/chemicalProductData_uk/wercs?itemCode=10173470&lang=EN
https://www.fishersci.com/store/msds?partNumber=AC373300250&productDescription=4-MERCAPTOBENZOIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/thiosalicylic-acid.pdf
https://www.chemicalbook.com/msds/thiosalicylic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_703942423_2-MERCAPTOBENZOICACIDCASNO-147-93-3-MSDS.pdf
https://www.chemicalbook.com/msds/thiosalicylic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_703942423_2-MERCAPTOBENZOICACIDCASNO-147-93-3-MSDS.pdf
https://www.fishersci.ie/chemicalProductData_uk/wercs?itemCode=10173470&lang=EN
https://www.sigmaaldrich.com/SG/en/sds/aldrich/662534
https://www.oxfordlabfinechem.com/msds/(M-05739)%20THIOSALICYLIC%20ACID%2099%20AR.pdf
https://www.chemicalbook.com/msds/thiosalicylic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_703942423_2-MERCAPTOBENZOICACIDCASNO-147-93-3-MSDS.pdf
https://www.fishersci.ie/chemicalProductData_uk/wercs?itemCode=10173470&lang=EN
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13401~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:52:20~~Thiosalicylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC373300250&productDescription=4-MERCAPTOBENZOIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/thiosalicylicacid-pid_Seven4180.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/662534
https://pim-resources.coleparmer.com/sds/96573.pdf
https://www.benchchem.com/product/b014476?utm_src=pdf-body
https://www.benchchem.com/product/b014476?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_703942423_2-MERCAPTOBENZOICACIDCASNO-147-93-3-MSDS.pdf
https://www.chemicalbook.com/msds/thiosalicylic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_703942423_2-MERCAPTOBENZOICACIDCASNO-147-93-3-MSDS.pdf
https://www.chemicalbook.com/msds/thiosalicylic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This should only be performed by a licensed and equipped facility.

o Regulatory Compliance: All disposal activities must be in accordance with applicable federal,
state, and local environmental regulations.[2][4][9] Never discharge the chemical into drains
or the environment.[1][3][5][6]

Step 4: Disposal of Contaminated Packaging

Contaminated containers and packaging should be treated as hazardous waste. Dispose of
them as unused product in accordance with official regulations.[1][5][8] Do not reuse empty
containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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